Cas no 58598-43-9 (2-[(E)-(1-cyano-1-methylpropyl)diazenyl]-2-methylheptanenitrile)

• Product Name: 2-[(E)-(1-cyano-1-methylpropyl)diazenyl]-2-methylheptanenitrile
• CAS No: 58598-43-9
• MF: C₁₃H₂₂N₄
• MW: 234.340582370758
• CID: 1611118
• PubChem ID: 6453665
• Update Time: 2025-04-21

2-[(E)-(1-cyano-1-methylpropyl)diazenyl]-2-methylheptanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-[(E)-(1-cyano-1-methylpropyl)diazenyl]-2-methylheptanenitrile
• Heptanenitrile, 2-((1-cyano-1-methylpropyl)azo)-2-methyl-
• 2-(2-cyanobutan-2-yldiazenyl)-2-methylheptanenitrile
• Heptanenitrile, 2-(2-(1-cyano-1-methylpropyl)diazenyl)-2-methyl-
• MJPZRJSNPUHYTF-UHFFFAOYSA-N
• SCHEMBL7099018
• Heptanenitrile, 2-[2-(1-cyano-1-methylpropyl)diazenyl]-2-methyl-
• 58598-43-9
• DTXSID30886278
• Heptanenitrile, 2-[(1-cyano-1-methylpropyl)azo]-2-methyl-

• Inchi： 1S/C13H22N4/c1-5-7-8-9-13(4,11-15)17-16-12(3,6-2)10-14/h5-9H2,1-4H3/b17-16+
• InChI Key： MJPZRJSNPUHYTF-WUKNDPDISA-N
• SMILES： N(/C(C#N)(C)CCCCC)=N\C(C#N)(C)CC

Computed Properties

• Exact Mass: 234.18466
• Monoisotopic Mass: 234.18444672g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 72.3Ų

Experimental Properties

• PSA: 72.3